Cas no 131206-45-6 (Acetamide,2-bromo-N-[(4-ethyl-3,4,12,14-tetrahydro-4-hydroxy-3,14-dioxo-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinolin-9-yl)methyl]-,(S)- (9CI))

• Product Name: Acetamide,2-bromo-N-[(4-ethyl-3,4,12,14-tetrahydro-4-hydroxy-3,14-dioxo-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinolin-9-yl)methyl]-,(S)- (9CI)
• CAS No: 131206-45-6
• MF: C₂₃H₂₀BrN₃O₅
• MW: 498.326004981995
• CID: 188292
• PubChem ID: 123616
• Update Time: 2025-04-19

Acetamide,2-bromo-N-[(4-ethyl-3,4,12,14-tetrahydro-4-hydroxy-3,14-dioxo-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinolin-9-yl)methyl]-,(S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-bromo-N-[(4-ethyl-3,4,12,14-tetrahydro-4-hydroxy-3,14-dioxo-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinolin-9-yl)methyl]-,(S)- (9CI)
• 10-bromoacetamidomethylcamptothecin
• Acetamide,2-bromo-N-[(4-ethyl-3,4,12,14-tetrahydro-4-hydroxy-3,14-dioxo-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinolin-9-yl)me
• BrCPT
• 2-bromo-N-{[(4S)-4-ethyl-4-hydroxy-3,14-dioxo-3,4,12,14-tetrahydro-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinolin-9-yl]methyl}acetamide
• Acetamide, 2-bromo-N-((4-ethyl-3,4,12,14-tetrahydro-4-hydroxy-3,14-dioxo-1H-pyrano(3',4':6,7)indolizino(1,2-b)quinolin-9-yl)methyl)-, (S)-
• 131206-45-6
• DTXSID00156955
• 2-bromo-N-[[(19S)-19-ethyl-19-hydroxy-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2(11),3,5,7,9,15(20)-heptaen-7-yl]methyl]acetamide

• Inchi： 1S/C23H20BrN3O5/c1-2-23(31)16-7-18-20-14(10-27(18)21(29)15(16)11-32-22(23)30)6-13-5-12(3-4-17(13)26-20)9-25-19(28)8-24/h3-7,31H,2,8-11H2,1H3,(H,25,28)/t23-/m0/s1
• InChI Key： XLVWWPMMOJIPKB-QHCPKHFHSA-N
• SMILES： BrCC(NCC1C=CC2=C(C=1)C=C1C(C3=CC4=C(COC([C@@]4(CC)O)=O)C(N3C1)=O)=N2)=O

Computed Properties

• Exact Mass: 497.0587
• Monoisotopic Mass: 497.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 917
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.68
• Boiling Point: 921.2°C at 760 mmHg
• Flash Point: 510.9°C
• Refractive Index: 1.736
• PSA: 108.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Camptothecins Camptothecins
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Camptothecins